molecular formula C9H12N4O2 B1423602 tert-butyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate CAS No. 1232792-00-5

tert-butyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate

Cat. No. B1423602
M. Wt: 208.22 g/mol
InChI Key: BAULGKJYCUDWDR-UHFFFAOYSA-N
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Description

“tert-butyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate” is a compound that belongs to the class of 5-amino-pyrazoles . Pyrazoles are considered privileged scaffolds in medicinal chemistry due to their broad spectrum of biological activities . They consist of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure .


Synthesis Analysis

The synthesis of 5-amino-pyrazoles involves the use of versatile synthetic building blocks to construct diverse heterocyclic or fused heterocyclic scaffolds . A simple, novel, and efficient route for the synthesis of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides has been devised . The preparation of pyrazole bromide from potassium tricyanomethanide can be accomplished in only two steps in good yield .


Molecular Structure Analysis

The molecular structure of pyrazoles consists of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure . Unsubstituted pyrazole can be represented in three tautomeric forms .


Chemical Reactions Analysis

5-Amino-pyrazoles have been used in a wide variety of chemical reactions, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions . The presence of a trifluoromethyl group on the vinyl ketones and the thiocarboxyamide group on the dinucleophile was the determining factor of the regiochemistry of the reaction .

Scientific Research Applications

    Organic and Medicinal Synthesis

    • 5-Amino-pyrazoles have proven to be a class of fascinating and privileged organic tools for the construction of diverse heterocyclic or fused heterocyclic scaffolds .
    • They are used as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities .
    • The methods of application include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .
    • The outcomes of these applications are the synthesis of outstanding compounds via a wide variety of approaches .

    Pharmaceutics and Medicinal Chemistry

    • 5-Amino-pyrazoles represent a class of promising functional reagents, similar to the biologically active compounds, highlighted with diverse applications especially in the field of pharmaceutics and medicinal chemistry .
    • They are used in the synthesis of bioactive chemicals and reactions in various media .
    • The methods of application include multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .
    • The outcomes of these applications are the production of novel and applicable heterocyclic compounds by utilizing wide ranges of new reactants and developing efficient synthetic transformations .

    Combinatorial Chemistry

    • 5-Amino-pyrazoles are used in the creation of combinatorial libraries based on the pyrazolo-[3,4-b]pyridine scaffold .
    • The methods of application include the Friedländer cyclocondensation of 4-formyl-functionalized 5-aminopyrazoles with various active methylene compounds .
    • The outcomes of these applications are the synthesis of diverse heterocyclic compounds .

    Agrochemistry

    • Pyrazoles have a wide range of applications in agrochemistry .
    • They are used in the synthesis of various agrochemicals .
    • The methods of application include various synthetic strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system .
    • The outcomes of these applications are the production of various agrochemicals .

    Coordination Chemistry

    • Pyrazoles are used in coordination chemistry .
    • They are used as ligands in the synthesis of various coordination compounds .
    • The methods of application include various synthetic strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system .
    • The outcomes of these applications are the production of various coordination compounds .

    Organometallic Chemistry

    • Pyrazoles are used in organometallic chemistry .
    • They are used as ligands in the synthesis of various organometallic compounds .
    • The methods of application include various synthetic strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system .
    • The outcomes of these applications are the production of various organometallic compounds .

    Green Synthesis

    • Pyrazoles are used in green synthesis .
    • They are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .
    • The methods of application include various synthetic strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system .
    • The outcomes of these applications are the production of various bioactive chemicals .

    Microwave-Assisted Synthesis

    • Pyrazoles are used in microwave-assisted synthesis .
    • They are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .
    • The methods of application include various synthetic strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system .
    • The outcomes of these applications are the production of various bioactive chemicals .

    Drug Discovery

    • Pyrazoles have a wide range of applications in drug discovery .
    • They are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .
    • The methods of application include various synthetic strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system .
    • The outcomes of these applications are the production of various bioactive chemicals .

properties

IUPAC Name

tert-butyl 5-amino-4-cyanopyrazole-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12N4O2/c1-9(2,3)15-8(14)13-7(11)6(4-10)5-12-13/h5H,11H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BAULGKJYCUDWDR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1C(=C(C=N1)C#N)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

208.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

tert-butyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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